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Compound of Interest

Compound Name:
2,6-Diamino-3-fluoro-4-

(trifluoromethyl)pyridine

Cat. No.: B1312496 Get Quote

An In-Depth Technical Guide to 2,6-Diamino-3-fluoro-4-(trifluoromethyl)pyridine: Properties,

Synthesis, and Applications

Executive Summary
This technical guide provides a comprehensive analysis of 2,6-Diamino-3-fluoro-4-
(trifluoromethyl)pyridine, a highly functionalized heterocyclic compound of significant interest

to the pharmaceutical and agrochemical industries. The strategic incorporation of amino, fluoro,

and trifluoromethyl moieties onto the pyridine scaffold imparts a unique combination of

physicochemical properties that are highly desirable in modern drug discovery. This document

details the compound's molecular characteristics, predicted spectroscopic profile, plausible

synthetic strategies, and key applications. It serves as a critical resource for researchers and

drug development professionals seeking to leverage this versatile building block for the

creation of novel therapeutic agents and other advanced materials.

Introduction: The Strategic Value of Fluorinated
Pyridines
The landscape of medicinal chemistry is continually advancing through the development of

novel molecular scaffolds that offer improved pharmacological profiles. Within this context,

fluorinated heterocyclic compounds, particularly trifluoromethylpyridines (TFMPs), have

emerged as indispensable tools.[1][2][3] The introduction of fluorine and trifluoromethyl (-CF3)
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groups can profoundly influence a molecule's properties, including metabolic stability,

lipophilicity, binding affinity, and pKa.[1]

2,6-Diamino-3-fluoro-4-(trifluoromethyl)pyridine is a prime example of a "privileged

structure." It combines the unique electronic characteristics of the pyridine ring with multiple

functional groups capable of forming key interactions with biological targets:

The Trifluoromethyl Group (-CF3): A strongly electron-withdrawing group that enhances

metabolic stability by blocking potential sites of oxidation and increases lipophilicity, which

can improve cell membrane permeability.[1]

The Fluoro Group (-F): A small, highly electronegative atom that can modulate local

electronics and serve as a bioisostere for a hydrogen atom, often forming favorable

hydrogen bonds or dipole interactions within protein binding pockets.

The 2,6-Diamino Groups (-NH2): These groups are critical hydrogen bond donors and

acceptors, enabling strong and specific interactions with target proteins like kinases. The

diaminopyridine scaffold is a well-established pharmacophore in numerous therapeutic

areas.

This guide provides a detailed exploration of this high-value chemical entity, from its

fundamental properties to its practical application.

Physicochemical and Structural Properties
The foundational step in utilizing any chemical building block is a thorough understanding of its

intrinsic properties. 2,6-Diamino-3-fluoro-4-(trifluoromethyl)pyridine is identified by the CAS

number 737000-87-2.[4][5]

Molecular Structure
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Commercially Available
Fluorinated Pyridine Precursor

(e.g., 2,6-dichloro-3-fluoro-4-(trifluoromethyl)pyridine)

Step 1: Nucleophilic Aromatic Substitution (Amination)

Formation of Diamino Product

Reagents: Ammonia (or equivalent)
High pressure/temperature

Rationale: -CF3 and -Cl groups activate the ring for SNAr

Step 2: Purification

Final Product:
2,6-Diamino-3-fluoro-4-(trifluoromethyl)pyridine

Method: Recrystallization or Column Chromatography
Purpose: Remove impurities and unreacted starting material

2,6-Diamino-3-fluoro-4-(trifluoromethyl)pyridine

Trifluoromethyl Group (-CF3) 2,6-Diamino Groups (-NH2) Ring Fluoro Group (-F)

Increased Metabolic StabilityEnhanced Lipophilicity & Permeability Improved Binding AffinityKey H-Bond Donor/Acceptor Modulates pKa and Electronics
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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